BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2-Methyl-4-
(trifluoromethoxy)phenol

Author: BenchChem Technical Support Team. Date: December 2025
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2-Methyl-4-
Compound Name: _
(trifluoromethoxy)phenol

Cat. No.: B144101

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Methyl-4-
(trifluoromethoxy)phenol, a fluorinated organic compound of interest in medicinal chemistry
and materials science. This document consolidates available data on its chemical and physical
properties, commercial availability, and safety information. While specific experimental
protocols and established biological pathways for this exact molecule are not extensively
documented in publicly available literature, this guide presents synthesis strategies and
potential biological activities based on closely related analogs. The inclusion of the
trifluoromethoxy group is known to enhance metabolic stability and binding affinity in drug
candidates, making this compound a valuable building block for novel therapeutic agents.

Chemical and Physical Properties

2-Methyl-4-(trifluoromethoxy)phenol, with the CAS number 129676-67-1, is a substituted
phenol featuring a methyl group at the 2-position and a trifluoromethoxy group at the 4-position
of the benzene ring.
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Property Value Source
CAS Number 129676-67-1 [11[2]
Molecular Formula CsH7F30:2 [1]
Molecular Weight 192.14 g/mol [1]
Boiling Point 203.4+35.0 °C (Predicted) [1]
Density 1.329+0.06 g/cm3 (Predicted) [1]

pKa 9.70+0.18 (Predicted) [3]
Appearance Off-white to light yellow solid [1]
Storage Temperature 2-8°C [1]

Commercial Suppliers

2-Methyl-4-(trifluoromethoxy)phenol is available from a number of chemical suppliers
specializing in research and development compounds. The purity and available quantities may
vary by supplier.

Supplier Purity Available Quantities
Sigma-Aldrich - Inquire
BLD Pharm >98% Inquire
CymitQuimica 98% Inquire
2a biotech - Inquire
ChemicalBook - Inquire
Fluorochem - Inquire

Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the synthesis and application of 2-Methyl-4-
(trifluoromethoxy)phenol are not readily available in the surveyed literature, general synthetic
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strategies for related fluorinated phenols can provide a foundational approach for researchers.

General Synthesis of Substituted Phenols

A common method for the synthesis of substituted phenols is through electrophilic aromatic
substitution on a phenol starting material. For instance, the Friedel-Crafts alkylation of a
fluorophenol can be employed to introduce alkyl groups at specific positions. The hydroxyl
group of the phenol is a strong ortho-, para- director, which can be used to control the
regioselectivity of the reaction.

A plausible synthetic route to 2-Methyl-4-(trifluoromethoxy)phenol could involve the
introduction of the methyl group onto a 4-(trifluoromethoxy)phenol backbone or the
trifluoromethoxylation of 2-methylphenol.

lllustrative Experimental Workflow for a Related Friedel-Crafts Alkylation:
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A generalized workflow for the synthesis of an ortho-alkylated phenol via Friedel-Crafts
alkylation.

Potential Biological Activity and Applications in
Drug Discovery

The incorporation of trifluoromethoxy (-OCF3) groups into organic molecules is a well-
established strategy in medicinal chemistry to enhance the pharmacological profile of drug
candidates. The -OCFs group can improve metabolic stability, increase lipophilicity, and
modulate the electronic properties of a molecule, potentially leading to improved binding affinity
and efficacy.
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While no specific biological activities for 2-Methyl-4-(trifluoromethoxy)phenol have been
reported, phenols and their derivatives are known to exhibit a wide range of biological effects,
including antimicrobial and antioxidant activities. The combination of the phenolic hydroxyl
group, the methyl group, and the trifluoromethoxy group in this molecule suggests it could be a
valuable scaffold for the development of novel therapeutic agents.

Potential Signaling Pathway Involvement (Hypothetical):

Given that some phenolic compounds exhibit anti-inflammatory properties, a hypothetical
involvement in inflammatory signaling pathways could be explored. For example, many anti-
inflammatory agents act by inhibiting enzymes such as cyclooxygenases (COX-1 and COX-2)
or by modulating transcription factors like NF-kB.
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A hypothetical model of potential anti-inflammatory action via inhibition of the NF-kB pathway or
COX-2.

Safety Information

Based on available safety data for 2-Methyl-4-(trifluoromethoxy)phenol, the following hazard
and precautionary statements have been identified:

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[1]

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray),
P304+P340 (IF INHALED: Remove victim to fresh air and keep at rest in a position
comfortable for breathing), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P405
(Store locked up).[1]

Researchers should always consult the full Safety Data Sheet (SDS) from their supplier before
handling this compound and use appropriate personal protective equipment (PPE).

Conclusion

2-Methyl-4-(trifluoromethoxy)phenol is a commercially available fluorinated building block
with potential applications in drug discovery and materials science. While specific experimental
data for this compound is limited in the public domain, its structural features suggest it is a
promising candidate for the development of novel molecules with enhanced biological and
physical properties. This guide provides a starting point for researchers by summarizing the
known properties and suggesting potential avenues for synthesis and biological evaluation
based on related compounds. Further research is warranted to fully elucidate the chemical
reactivity and biological activity of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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